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Compound of Interest

Compound Name:
3-Bromo-1,1-dimethoxypropan-2-

one

Cat. No.: B1601138 Get Quote

An In-depth Technical Guide on the GHS Classification of 3-Bromo-1,1-dimethoxypropan-2-
one

This guide provides a comprehensive overview of the Globally Harmonized System (GHS)

classification for 3-Bromo-1,1-dimethoxypropan-2-one (CAS Number: 75271-94-2), tailored

for researchers, scientists, and professionals in drug development. It includes detailed hazard

information, quantitative data, and a logical representation of the classification process.

Chemical Identification
Table 1: Chemical Identifiers for 3-Bromo-1,1-dimethoxypropan-2-one

Identifier Value

IUPAC Name 3-bromo-1,1-dimethoxypropan-2-one[1]

CAS Number 75271-94-2[1][2][3]

Molecular Formula C₅H₉BrO₃[1][3]

Molecular Weight 197.03 g/mol [1][3]

InChI Key LPKCAKAGYUWUQI-UHFFFAOYSA-N[3]

Synonyms 3-bromo-1,1-dimethoxy-2-propanone[4]
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GHS Hazard Classification
The GHS classification for 3-Bromo-1,1-dimethoxypropan-2-one is based on information

provided to the European Chemicals Agency (ECHA) Classification & Labelling (C&L)

Inventory.[1] The primary hazards identified are severe skin corrosion and respiratory irritation.

[1][4]

Table 2: GHS Classification Summary

Element Classification

Signal Word Danger[1][4]

Pictograms Corrosion, Irritant[1]

Hazard Statements

H314: Causes severe skin burns and eye

damage.[1][4] H335: May cause respiratory

irritation.[1][4]

Hazard Classes

Skin Corrosion, Category 1B[1] Specific Target

Organ Toxicity (Single Exposure), Category 3

(Respiratory tract irritation)[1]

Physicochemical and Toxicological Data
The following table summarizes the key quantitative data available for 3-Bromo-1,1-
dimethoxypropan-2-one.

Table 3: Quantitative Physicochemical Data

Property Value Source

Molecular Weight 197.03 g/mol PubChem[1]

Monoisotopic Mass 195.97351 Da PubChem[1]

Boiling Point 60-63 °C at 2.0 Torr Benchchem[3]

Density (Predicted) 1.465 ± 0.06 g/cm³ Benchchem[3]
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GHS Classification Logic
The following diagram illustrates the logical workflow from the intrinsic properties of the

chemical to its final GHS classification.
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Caption: GHS classification workflow for the subject chemical.

Experimental Protocols
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Specific experimental studies for 3-Bromo-1,1-dimethoxypropan-2-one are not publicly

detailed. The GHS classification is derived from aggregated data submitted to ECHA.[1]

However, the hazard classes assigned correspond to standardized testing methodologies,

typically following OECD Guidelines for the Testing of Chemicals.

5.1 Skin Corrosion/Irritation (OECD 431/404) The "Skin Corrosion Category 1B" classification is

determined by assessing the potential of a substance to cause irreversible skin damage.

Objective: To determine if a chemical causes corrosive effects on the skin, indicated by full-

thickness destruction of skin tissue.

Methodology (In Vitro - OECD 431): This method uses a reconstructed human epidermis

(RhE) model. The test chemical is applied topically to the tissue surface. After a defined

exposure period, the cell viability is measured, typically by enzymatic conversion of MTT into

a colored formazan salt. A significant reduction in cell viability below defined thresholds

indicates a corrosive potential.

Methodology (In Vivo - OECD 404): This guideline involves applying the test substance to

the skin of an animal (historically, the albino rabbit). The site is observed for up to 14 days for

signs of erythema, edema, and corrosion. A Category 1 classification is assigned if the

substance causes destruction of skin tissue.

5.2 Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation) (OECD 403) The

classification "STOT SE Category 3, H335" is based on evidence of respiratory tract irritation.

Objective: To assess the acute toxicity and identify adverse effects, including respiratory

irritation, following inhalation exposure.

Methodology (OECD 403 - Acute Inhalation Toxicity): Animals, typically rats, are exposed to

the chemical as a gas, vapor, or aerosol in a chamber for a defined period (e.g., 4 hours).

During and after exposure, animals are observed for clinical signs of toxicity, including

labored breathing, nasal discharge, and other indicators of respiratory distress.

Histopathological examination of the respiratory tract may also be performed to identify

cellular damage or inflammation consistent with irritation.
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A comprehensive set of precautionary statements is assigned to ensure the safe handling and

use of this chemical.

Table 4: GHS Precautionary Statements
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Code Statement Category

P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[1][4]

Prevention

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1]

Prevention

P264
Wash skin thoroughly after

handling.[1][4]
Prevention

P271
Use only outdoors or in a well-

ventilated area.[1]
Prevention

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[1][4]

Prevention

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[1][4]

Response

P302+P361+P354

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Immediately rinse

with water for several minutes.

Response

P303+P361+P353

IF ON SKIN (or hair):

Remove/Take off immediately

all contaminated clothing.

Rinse skin with water/shower.

[4]

Response

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][4]

Response

P305+P354+P338 IF IN EYES: Immediately rinse

with water for several minutes.

Remove contact lenses, if

Response
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present and easy to do.

Continue rinsing.

P310

Immediately call a POISON

CENTER or doctor/physician.

[4]

Response

P316
Get emergency medical help

immediately.[1]
Response

P319
Get medical help if you feel

unwell.[1]
Response

P321

Specific treatment (see

supplemental first aid

instruction on this label).[1][4]

Response

P363
Wash contaminated clothing

before reuse.[1][4]
Response

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

Storage

P405 Store locked up.[1][4] Storage

P501

Dispose of contents/container

to an approved waste disposal

plant.[1][4]

Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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